1-(3-Formylpyridin-2-yl)azetidine-3-carboxamide

• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• IUPAC Name: 1-(3-formylpyridin-2-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C10H11N3O2/c11-9(15)8-4-13(5-8)10-7(6-14)2-1-3-12-10/h1-3,6,8H,4-5H2,(H2,11,15)
• InChI Key: BDKYEPGUUQJVGF-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=C(C=CC=N2)C=O)C(=O)N

Description

1-(3-Formylpyridin-2-yl)azetidine-3-carboxamide is a compound with a unique structure that combines a pyridine ring with an azetidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Formylpyridin-2-yl)azetidine-3-carboxamide typically involves the reaction of 3-formylpyridine with azetidine-3-carboxylic acid. The reaction is carried out under controlled conditions, often using a catalyst to facilitate the formation of the desired product . The reaction conditions may include specific temperatures, solvents, and pH levels to optimize yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process is scaled up to produce larger quantities, with additional steps for purification and quality control to ensure consistency and compliance with industry standards .

Chemical Reactions Analysis

Types of Reactions

1-(3-Formylpyridin-2-yl)azetidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid.

Reduction: The formyl group can be reduced to an alcohol.

Substitution: The pyridine ring can undergo electrophilic and nucleophilic substitution reactions.